BMT-090605
Overview
Description
BMT-090605 is a potent, selective inhibitor of AAK1 (adaptor associated kinase 1).
Scientific Research Applications
Alzheimer's Disease Therapy
The synthesis of compounds structurally related to (S)-8-((2-amino-4-methylpentyl)oxy)-4,6-dimethyl-5-oxo-5,6-dihydrobenzo[c][2,7]naphthyridine-9-carbonitrile has shown potential in Alzheimer's Disease therapy. Specifically, derivatives like 5-amino-6,7,8,9-tetrahydrobenzo[b][1,8]naphthyridin-2(1H)-one demonstrate moderate, selective human acetylcholinesterase inhibition, suggesting their potential as non-hepatotoxic, antioxidant agents in Alzheimer's treatment (Balmori et al., 2017).
Novel Synthesis Techniques
Efficient synthesis techniques have been developed for compounds structurally similar to the subject chemical. For instance, ethyl α-(dimethylaminomethylene)-2-cyanomethyl-4-phenylquinoline-3-carboxylate, leading to 1-oxo-1,2-dihydrobenzo[b][1,6]naphthyridine-4-carbonitriles, demonstrates the potential for novel synthetic routes (Wang et al., 2014).
Heterocyclization Research
Research into heterocyclization has involved compounds with structural similarities to (S)-8-((2-amino-4-methylpentyl)oxy)-4,6-dimethyl-5-oxo-5,6-dihydrobenzo[c][2,7]naphthyridine-9-carbonitrile. This includes studies on the reaction of arylmethylidene derivatives of malononitrile dimer with 1,3-cyclohexanediones, leading to diverse heterocyclic structures (Alekseeva et al., 2014).
Palladium-assisted Nucleophilic Amination
Palladium-assisted nucleophilic amination has been explored for the synthesis of pyrrolo[2,3-c]isoquinolines and dihydropyrido[4,3-c][1,8]naphthyridines, offering insights into catalytic conditions and synthetic methodologies relevant to similar naphthyridine compounds (Biehl & Rao, 2002).
Biological Interest and Synthesis Optimization
The dibenzo[c,f]-2,7-naphthyridine ring system, structurally related to the target compound, has been found to be biologically interesting but with limited synthetic accessibility. Research focusing on design of experiments (DOE) for the synthesis of this system has led to the identification of high-yielding procedures, demonstrating the importance of optimizing synthesis conditions in related compounds (Gopalsamy et al., 2007).
Synthesis of Polyfunctionally Substituted Derivatives
Efforts have been made in synthesizing polyfunctionally substituted benzo[c][2,7]naphthyridines, highlighting the versatility and potential applications of these compounds in various fields, including medicinal chemistry and materials science (Mekheimer et al., 2018).
Properties
CAS No. |
1551403-51-0 |
|---|---|
Molecular Formula |
C21H24N4O2 |
Molecular Weight |
364.45 |
IUPAC Name |
8-[(2S)-2-amino-4-methylpentoxy]-4,6-dimethyl-5-oxobenzo[c][2,7]naphthyridine-9-carbonitrile |
InChI |
InChI=1S/C21H24N4O2/c1-12(2)7-15(23)11-27-19-9-18-17(8-14(19)10-22)16-5-6-24-13(3)20(16)21(26)25(18)4/h5-6,8-9,12,15H,7,11,23H2,1-4H3/t15-/m0/s1 |
InChI Key |
NQXBZPJVVGIFBJ-HNNXBMFYSA-N |
SMILES |
CC1=NC=CC2=C1C(=O)N(C3=C2C=C(C(=C3)OCC(CC(C)C)N)C#N)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
BMT090605; BMT 090605; BMT-090605 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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